![molecular formula C14H14N4O3 B2933107 N-(3-acetamidophenyl)-6-methoxypyrimidine-4-carboxamide CAS No. 2034281-99-5](/img/structure/B2933107.png)
N-(3-acetamidophenyl)-6-methoxypyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-acetamidophenyl)-6-methoxypyrimidine-4-carboxamide, also known as A-769662, is a small molecule compound that has been extensively studied for its potential therapeutic benefits. This compound is a direct activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. AMPK activation has been shown to have beneficial effects on a variety of physiological processes, including glucose and lipid metabolism, autophagy, and inflammation.
Scientific Research Applications
Synthesis and Applications in Medicinal Chemistry
Many of the retrieved studies elaborate on the synthesis of novel chemical entities derived from pyrimidine, exploring their potential applications in medicinal chemistry, such as anti-inflammatory, analgesic, and anticancer activities. For instance, Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds showing significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, highlighting the importance of such compounds in drug discovery and development (Abu‐Hashem et al., 2020).
Antimicrobial and Antifungal Activities
Compounds derived from pyrimidine structures have been investigated for their antimicrobial and antifungal properties. Gad-Elkareem et al. (2011) discussed the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, some of which showed promising in vitro antimicrobial activities (Gad-Elkareem et al., 2011).
Electrochromic and Hole-Transporting Properties
The study by Chang and Liou (2008) introduced aromatic polyamides with pendant triphenylamine (TPA) units, demonstrating significant electrochromic and hole-transporting properties, which could be beneficial for developing new materials for electronic and optoelectronic applications (Chang & Liou, 2008).
Cytotoxic Activity Against Cancer Cells
Research by Hassan et al. (2014) focused on the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, which were tested for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the potential of these compounds in cancer therapy (Hassan et al., 2014).
Heterocyclic Compound Synthesis for Drug Development
Sakurai et al. (1973) explored the synthesis of heterocyclic compounds by the ternary condensation of malononitrile, salicylaldehyde, and aliphatic ketones, showcasing the diverse chemical reactivity of these compounds for further applications in drug development (Sakurai et al., 1973).
Mechanism of Action
Target of Action
It is known that similar compounds, such as acetaminophen, target enzymes like cyclooxygenase (cox) and have been suggested to inhibit a yet unidentified form of cox, perhaps cox-3 .
Mode of Action
Based on the similarity to acetaminophen, it can be inferred that it might inhibit the synthesis of prostaglandins, which are mediators of inflammation .
Biochemical Pathways
Related compounds like acetaminophen are known to interfere with the cyclooxygenase pathway, reducing the levels of prostaglandin metabolites .
Pharmacokinetics
Related compounds like acetaminophen are known to be metabolized in the liver, with metabolites like n-acetyl-p-benzoquinone imine (napqi) being produced . The bioavailability of such compounds can be influenced by factors like dose, route of administration, and individual patient characteristics.
Result of Action
Related compounds like acetaminophen are known to cause effects like reduction of fever and alleviation of pain . At high doses, they can cause liver damage due to the production of toxic metabolites .
properties
IUPAC Name |
N-(3-acetamidophenyl)-6-methoxypyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O3/c1-9(19)17-10-4-3-5-11(6-10)18-14(20)12-7-13(21-2)16-8-15-12/h3-8H,1-2H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBOMMBFOPQAMFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC(=NC=N2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetamidophenyl)-6-methoxypyrimidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.